Cas no 40576-27-0 (N,N'-Dibutyl-N,N'-bis(1-methyl-3-piperidylcarbonyl)ethylenediamine)
40576-27-0 structure
Product Name:N,N'-Dibutyl-N,N'-bis(1-methyl-3-piperidylcarbonyl)ethylenediamine
CAS No:40576-27-0
MF:C24H46N4O2
MW:422.647646427155
CID:2633116
PubChem ID:218425
Update Time:2025-04-21
N,N'-Dibutyl-N,N'-bis(1-methyl-3-piperidylcarbonyl)ethylenediamine Chemical and Physical Properties
Names and Identifiers
-
- N-butyl-N-[2-[butyl-(1-methylpiperidine-3-carbonyl)amino]ethyl]-1-methylpiperidine-3-carboxamide
- 3-Piperidinecarboxamide, N,N'-1,2-ethanediylbis(N-butyl-1-methyl-
- 40576-27-0
- Nipecotamide, N,N'-ethylenebis(N-butyl-1-methyl-
- N,N'-Ethylenebis(N-butyl-1-methylnipecotamide)
- DTXSID50960983
- N,N'-(Ethane-1,2-diyl)bis(N-butyl-1-methylpiperidine-3-carboxamide)
- N,N'-Dibutyl-N,N'-bis(1-methyl-3-piperidylcarbonyl)ethylenediamine
- BRN 0450121
-
- Inchi: 1S/C24H46N4O2/c1-5-7-15-27(23(29)21-11-9-13-25(3)19-21)17-18-28(16-8-6-2)24(30)22-12-10-14-26(4)20-22/h21-22H,5-20H2,1-4H3
- InChI Key: QAKLXTVKAMEHKP-UHFFFAOYSA-N
- SMILES: O=C(C1CN(C)CCC1)N(CCCC)CCN(CCCC)C(C1CN(C)CCC1)=O
Computed Properties
- Exact Mass: 422.36207672Da
- Monoisotopic Mass: 422.36207672Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 11
- Complexity: 481
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 47.1Ų
N,N'-Dibutyl-N,N'-bis(1-methyl-3-piperidylcarbonyl)ethylenediamine Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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